Cas no 2976408-35-0 (Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester)

Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester structure
2976408-35-0 structure
Product Name:Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
CAS No:2976408-35-0
MF:C11H15N3O2
MW:221.255702257156
CID:6625561
Update Time:2024-02-02

Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
    • Inchi: 1S/C11H15N3O2/c1-8-5-6-9(11(15)16-4)7-10(8)12-13-14(2)3/h5-7H,1-4H3/b13-12+
    • InChI Key: ZCQAITZVDDTPAL-OUKQBFOZSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C)C(/N=N/N(C)C)=C1

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 324.9±52.0 °C(Predicted)
  • pka: 1.04±0.70(Predicted)
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